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Compound of Interest

Compound Name: Tetradecanedioic acid

Cat. No.: B146896

Essential guidance for the safe handling and disposal of Tetradecanedioic acid, ensuring the
protection of laboratory personnel and the integrity of research.

For researchers, scientists, and drug development professionals, maintaining a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Tetradecanedioic acid, a dicarboxylic acid that requires careful
management to mitigate risks of irritation and exposure. Adherence to these procedural steps
will support a secure and efficient workflow.

Immediate Safety and Hazard Information

Tetradecanedioic acid is a solid, typically in powder or crystal form, that can cause skin and
serious eye irritation.[1][2] Inhalation of dust may also lead to respiratory tract irritation.[2]
Therefore, appropriate personal protective equipment (PPE) and handling procedures are
crucial to prevent exposure.

Key Physical and Chemical Properties
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Property Value Source
Chemical Formula C14H2604 [1]
Molecular Weight 258.35 g/mol [2][3]
White to off-white solid (crystal
Appearance [1114]
or powder)
Melting Point 124-127 °C [31[5]
B Slightly soluble in water (0.2
Solubility [5]
g/L)

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling Tetradecanedioic acid to prevent
contact with skin, eyes, and the respiratory system.

Hand Protection:

Wear chemically resistant gloves. Nitrile or neoprene gloves are recommended for handling
dicarboxylic acids and other solid irritants.[6][7] Always inspect gloves for any signs of
degradation or punctures before use. For tasks with a higher risk of spillage, consider double-
gloving.

Eye and Face Protection:

Chemical safety goggles are mandatory to protect against dust particles.[1][8] In situations
where significant dust generation is possible, a face shield worn over safety goggles provides
an additional layer of protection.[1][6]

Body Protection:

A standard laboratory coat should be worn at all times.[8] Ensure the lab coat is fully buttoned
to provide maximum coverage. For procedures with a higher risk of dust generation, consider a
disposable gown.

Respiratory Protection:
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To prevent the inhalation of dust particles, a NIOSH-approved N95 particulate respirator is
recommended, especially when handling larger quantities or when adequate ventilation is not
available.[3][9] The choice of respirator should be based on a risk assessment of the specific
procedure. For environments with unknown concentrations or in the case of a large spill, a
higher level of respiratory protection may be necessary.

Operational Handling Plan

A systematic approach to handling Tetradecanedioic acid from receipt to disposal minimizes
the risk of exposure and contamination.

Preparation and Weighing:

o Ventilation: Always handle solid Tetradecanedioic acid in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize inhalation exposure.[1][10]

o Weighing: When weighing the powder, do so in a fume hood or a ventilated balance
enclosure to contain any airborne particles. Use anti-static weigh boats or paper to prevent
the powder from clinging and becoming airborne.

e Minimize Dust: Handle the solid gently to avoid generating dust.

During the Experiment:

o Containment: Keep containers of Tetradecanedioic acid closed when not in use.
e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][10]

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.[1]

Spill Management:

o Minor Spills: For small spills, carefully sweep or vacuum the solid material. Avoid dry
sweeping which can generate dust. Place the collected material into a sealed container for
disposal.
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e Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Disposal Plan
Proper disposal of Tetradecanedioic acid and its containers is a critical final step.

o Waste Characterization: Tetradecanedioic acid is not typically classified as a hazardous
waste.[10] However, it is the responsibility of the waste generator to make a final
determination based on federal, state, and local regulations.

¢ Solid Waste: Uncontaminated Tetradecanedioic acid waste should be collected in a clearly
labeled, sealed container.

o Contaminated Materials: Any PPE or other materials contaminated with Tetradecanedioic
acid should be placed in a sealed bag or container for disposal.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent before disposal
or recycling, collecting the rinsate for proper disposal.

Safe Handling Workflow for Tetradecanedioic Acid
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Safe Handling Workflow for Tetradecanedioic Acid
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Caption: A logical workflow for the safe handling of Tetradecanedioic acid, from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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